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Introduction

Cholesteryl elaidate, the cholesteryl ester of elaidic acid (the trans-isomer of oleic acid), is a
significant lipid molecule of interest in various fields of research, including biochemistry,
materials science, and pharmacology. As a major component of lipid deposits in
atherosclerosis, understanding its physical behavior is crucial for developing effective
diagnostic and therapeutic strategies. This technical guide provides an in-depth overview of the
physical properties and solubility of cholesteryl elaidate, supported by detailed experimental
protocols and visualizations to aid researchers in their studies.

Physical Properties

Cholesteryl elaidate is a white, crystalline solid at room temperature.[1] Its physical
characteristics are largely determined by the rigid steroidal backbone of cholesterol and the
long, unsaturated acyl chain of elaidic acid. The trans-configuration of the double bond in the
elaidic acid moiety influences its packing in the crystalline state, leading to different physical
properties compared to its cis-isomer, cholesteryl oleate.

Quantitative Physical Properties
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While specific experimental data for cholesteryl elaidate is limited in publicly available
literature, the following table summarizes the available predicted and analogous data. For
comparison, data for the closely related compound, cholesteryl oleate, is also provided.

Cholesteryl Oleate (for

Property Cholesteryl Elaidate .
comparison)
Molecular Formula CasH7802 CasH7802
Molecular Weight 651.10 g/mol 651.11 g/mol [2]
] ) ] White to off-white powder or
Appearance White crystalline solid[1] ]
solid[2]
Not explicitly found; likely
Melting Point exhibits complex liquid 44-47 °C
crystalline phase transitions.[3]
Boiling Point 675.4 £ 44.0 °C (Predicted) 675.4°C at 760 mmHg
Density 0.95 £ 0.1 g/cm3 (Predicted) ~1.0 g/cm?3

Crystal Structure and Phase Behavior

The crystal structure of cholesteryl esters is complex, often exhibiting polymorphism and
forming multiple liquid crystalline phases (mesophases) upon heating before transitioning to an
isotropic liquid. These phases are influenced by the packing of both the rigid cholesterol rings
and the flexible fatty acyl chains. Cholesteryl esters can arrange into monolayer or bilayer
structures.

The phase transitions of cholesteryl esters, including cholesteryl elaidate, are critical for their
biological function and pathological roles. These transitions can be studied in detail using
techniques like Differential Scanning Calorimetry (DSC) and Polarizing Light Microscopy.

The logical relationship of cholesteryl elaidate's properties can be visualized as follows:
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Cholesteryl Elaidate Properties Overview

Cholesteryl Elaidate
(C45H7802)

.

Appearance
(White Crystalline Solid)

Physical Properties

Melting Point
[GUESERIEUSTTNS)

Boiling Point
(Predicted: 675.4 °C)

Density
(Predicted: 0.95 g/cm3)

Organic Solvents Aqueous Solvents

(e.g., Chloroform, Toluene) (Insoluble in Water)
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DSC Experimental Workflow

Sample Preparation
(Weigh 1-5 mg of Cholesteryl Elaidate
into an aluminum DSC pan)

Hermetic Sealing
(Seal the pan to prevent solvent loss)

Instrument Setup
(Place sample and reference pans
in the DSC cell)

Thermal Program
(Equilibrate at a starting temperature,
heat at a controlled rate, e.g., 5-10 °C/min)

Data Acquisition
(Record heat flow vs. temperature)

Data Analysis
(Identify peak temperatures for
phase transitions and integrate peak areas
to determine enthalpy)
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Gravimetric Solubility Determination Workflow

Equilibration
(Add excess cholesteryl elaidate to a known
volume of solvent in a sealed vial)

Saturation
(Agitate at a constant temperature for an
extended period, e.g., 24-48 hours)

Separation
(Allow undissolved solid to settle.
Carefully transfer a known volume of the
supernatant to a pre-weighed container)

Solvent Evaporation
(Evaporate the solvent completely under a
stream of nitrogen or in a vacuum oven)

Mass Determination
(Weigh the container with the dried solute)

'

Calculation
(Calculate solubility in mg/mL or other units)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7647242/
https://pubmed.ncbi.nlm.nih.gov/7647242/
https://www.bocsci.com/product/cholesteryl-oleate-cas-303-43-5-89725.html
https://www.mriquestions.com/uploads/3/4/5/7/34572113/cholesterol_esters_1-s2.0-016378278490002x-main.pdf
https://www.benchchem.com/product/b1144301#physical-properties-and-solubility-of-cholesteryl-elaidate
https://www.benchchem.com/product/b1144301#physical-properties-and-solubility-of-cholesteryl-elaidate
https://www.benchchem.com/product/b1144301#physical-properties-and-solubility-of-cholesteryl-elaidate
https://www.benchchem.com/product/b1144301#physical-properties-and-solubility-of-cholesteryl-elaidate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

